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molecular formula C11H9BrS2 B8410056 2-(4-Bromophenyl)-3-methylthiothiophene

2-(4-Bromophenyl)-3-methylthiothiophene

Cat. No. B8410056
M. Wt: 285.2 g/mol
InChI Key: YGLXZTHQPKUDRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07625932B2

Procedure details

A solution of 2-iodo-3-methylthiothiophene (18 g, 70.3 mmol, preparation 2), 4 bromobenzeneboronic acid (14.1 g, 70.3 mmol), potassium carbonate (21.4 g, 155 mmol), tetrakis(triphenylphosphine)-palladium (0) (8.1 g, 7.02 mmol) in a mixture of anhydrous dimethoxyethane (300 ml) and absolute ethanol (150 ml) is degassed with Ar or N2 for 15 min and stirred for 12 hours at 80° C. The reaction mixture is cooled to room temperature, water (100 ml) is then added and the crude product is extracted with methylene chloride (3×150 ml). The crude product is purified by column chromatography using hexane as eluent solvent yielding 12 g (60%) of title compound as a white solid. NOTE: This product is also light sensitive and should be used immediately.
Name
2-iodo-3-methylthiothiophene
Quantity
18 g
Type
reactant
Reaction Step One
Name
bromobenzeneboronic acid
Quantity
14.1 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
21.4 g
Type
reactant
Reaction Step One
Name
dimethoxyethane
Quantity
300 mL
Type
reactant
Reaction Step One
Name
tetrakis(triphenylphosphine)-palladium (0)
Quantity
8.1 g
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
150 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
60%

Identifiers

REACTION_CXSMILES
I[C:2]1[S:3][CH:4]=[CH:5][C:6]=1[S:7][CH3:8].[Br:9][C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1B(O)O.C(=O)([O-])[O-].[K+].[K+].C(COC)OC>[Pd].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(O)C>[Br:9][C:10]1[CH:15]=[CH:14][C:13]([C:2]2[S:3][CH:4]=[CH:5][C:6]=2[S:7][CH3:8])=[CH:12][CH:11]=1 |f:2.3.4,6.7.8.9.10|

Inputs

Step One
Name
2-iodo-3-methylthiothiophene
Quantity
18 g
Type
reactant
Smiles
IC=1SC=CC1SC
Name
bromobenzeneboronic acid
Quantity
14.1 g
Type
reactant
Smiles
BrC1=C(C=CC=C1)B(O)O
Name
potassium carbonate
Quantity
21.4 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethoxyethane
Quantity
300 mL
Type
reactant
Smiles
C(OC)COC
Name
tetrakis(triphenylphosphine)-palladium (0)
Quantity
8.1 g
Type
catalyst
Smiles
[Pd].C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
ethanol
Quantity
150 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for 12 hours at 80° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is degassed with Ar or N2 for 15 min
Duration
15 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled to room temperature
ADDITION
Type
ADDITION
Details
water (100 ml) is then added
EXTRACTION
Type
EXTRACTION
Details
the crude product is extracted with methylene chloride (3×150 ml)
CUSTOM
Type
CUSTOM
Details
The crude product is purified by column chromatography

Outcomes

Product
Details
Reaction Time
 12 h
Name
title compound
Type
product
Smiles
BrC1=CC=C(C=C1)C=1SC=CC1SC
Measurements
Type Value Analysis
AMOUNT: MASS 12 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 59.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.